Cas no 1236259-25-8 (2-Amino-N-butyl-N-methyl-3-phenylpropanamidehydrochloride)

• Product Name: 2-Amino-N-butyl-N-methyl-3-phenylpropanamidehydrochloride
• CAS No: 1236259-25-8
• MF: C₁₄H₂₃ClN₂O
• MW: 270.798222780228
• CID: 1076781
• PubChem ID: 56831875
• Update Time: 2025-06-25

2-Amino-N-butyl-N-methyl-3-phenylpropanamidehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-butyl-N-methyl-3-phenylpropanamide hydrochloride
• 1236259-25-8
• AKOS015847909
• 2-amino-N-butyl-N-methyl-3-phenylpropanamide;hydrochloride
• 2-Amino-N-butyl-N-methyl-3-phenylpropanamidehydrochloride

• MDL： MFCD13562126
• Inchi： 1S/C14H22N2O.ClH/c1-3-4-10-16(2)14(17)13(15)11-12-8-6-5-7-9-12;/h5-9,13H,3-4,10-11,15H2,1-2H3;1H
• InChI Key： OLLUFBJDKBJMOC-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(CC1C=CC=CC=1)N)N(C)CCCC

Computed Properties

• Exact Mass: 270.1498911g/mol
• Monoisotopic Mass: 270.1498911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on 2-Amino-N-butyl-N-methyl-3-phenylpropanamidehydrochloride

Introduction to 2-Amino-N-butyl-N-methyl-3-phenylpropanamidehydrochloride (CAS No: 1236259-25-8)

2-Amino-N-butyl-N-methyl-3-phenylpropanamidehydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1236259-25-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This amide derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights. The compound combines a butylamino group, a methylamino substituent, and a phenyl moiety, which together contribute to its distinctive chemical properties and reactivity. Its hydrochloride salt form enhances solubility, making it more amenable for various biochemical assays and preclinical studies.

The synthesis of 2-Amino-N-butyl-N-methyl-3-phenylpropanamidehydrochloride involves multi-step organic transformations, including nucleophilic substitution reactions, condensation processes, and salt formation. The precise arrangement of functional groups in its molecular structure allows for interactions with biological targets such as enzymes and receptors. This has prompted extensive exploration into its pharmacological profile, particularly in the context of modulating pathways relevant to neurological disorders, inflammation, and metabolic diseases.

Recent advancements in computational chemistry have enabled the prediction of binding affinities and pharmacokinetic parameters for 2-Amino-N-butyl-N-methyl-3-phenylpropanamidehydrochloride, facilitating the design of more targeted experiments. Molecular docking studies have suggested that this compound may exhibit inhibitory effects on certain kinases and proteases, which are pivotal in cellular signaling cascades. Such findings align with the growing interest in small-molecule modulators as therapeutic agents.

In the realm of drug discovery, the structural features of 2-Amino-N-butyl-N-methyl-3-phenylpropanamidehydrochloride make it a valuable scaffold for medicinal chemists. By leveraging structure-activity relationship (SAR) analysis, researchers can systematically modify its core framework to optimize potency, selectivity, and pharmacokinetic properties. For instance, substituent variations at the phenyl ring or the amine functionalities have been explored to fine-tune interactions with biological targets.

Emerging research indicates that 2-Amino-N-butyl-N-methyl-3-phenylpropanamidehydrochloride may possess anti-inflammatory properties by interacting with cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). These interactions could translate into therapeutic benefits for conditions characterized by chronic inflammation, such as rheumatoid arthritis or inflammatory bowel disease. Preclinical studies have begun to unravel the compound's potential role in modulating immune responses through these pathways.

The hydrochloride salt form of 2-Amino-N-butyl-N-methyl-3-phenylpropanamidehydrochloride has also been investigated for its solubility advantages in aqueous media. This property is particularly crucial for formulation development, ensuring adequate bioavailability and delivery efficiency in vivo. Pharmaceutical scientists are exploring novel delivery systems, such as nanoparticles or liposomes, to enhance the compound's distribution and target specificity.

Another area of interest lies in the potential applications of 2-Amino-N-butyl-N-methyl-3-phenylpropanamidehydrochloride as an intermediate in the synthesis of more complex pharmaceutical entities. Its versatile structural motif allows for further functionalization, enabling the creation of derivatives with enhanced pharmacological profiles. Such derivatives could serve as lead compounds for future drug development programs targeting diverse therapeutic areas.

The safety profile of 2-Amino-N-butyl-N-methyl-3-phenylpropanamidehydrochloride is under active evaluation through in vitro toxicity assays and animal models. Preliminary data suggest that the compound exhibits moderate toxicity at high concentrations but demonstrates acceptable safety margins at therapeutic doses. Further toxicological studies are warranted to fully characterize its hazard potential and establish safe exposure limits.

Future directions in research on 2-Amino-N-butyl-N-methyl-3-phenylpropanamidehydrochloride include exploring its role in neurodegenerative diseases. The presence of aminoalkyl chains and aromatic groups hints at potential interactions with neurotransmitter systems or amyloid-beta plaques associated with Alzheimer's disease. Investigating these interactions could open new avenues for developing acetylcholinesterase inhibitors or other cognitive-enhancing agents.

In conclusion,2-Amino-N-butyl-N-methyl-3-phenylpropanamidehydrochloridine (CAS No: 1236259-25-8) represents a promising compound with multifaceted applications in pharmaceutical research. Its unique structural composition, combined with emerging evidence of biological activity, positions it as a candidate for further development into novel therapeutic agents. Continued investigation into its mechanisms of action, synthetic derivatives, and formulation strategies will be essential to realizing its full potential in addressing unmet medical needs.